Cas no 2764016-84-2 (rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2764016-84-2
• MF: C₁₃H₁₈N₄O₄
• MW: 294.306422710419
• CID: 5560772
• PubChem ID: 165995944
• Update Time: 2025-06-08

rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid
• EN300-37343439
• 2764016-84-2

• Inchi： 1S/C13H18N4O4/c1-2-7-21-13(20)14-9-5-3-4-6-11(9)17-8-10(12(18)19)15-16-17/h2,8-9,11H,1,3-7H2,(H,14,20)(H,18,19)/t9-,11+/m0/s1
• InChI Key： KVALMKFNKJFMSL-GXSJLCMTSA-N
• SMILES： O(CC=C)C(N[C@H]1CCCC[C@H]1N1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 294.13280507g/mol
• Monoisotopic Mass: 294.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2764016-84-2)

The compound rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS No. 2764016-84-2, is a sophisticated chiral molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a cyclohexyl backbone, a 1,2,3-triazole ring, and a carboxylic acid functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in targeted therapies and click chemistry reactions, which are pivotal in modern pharmaceutical development.

In recent years, the demand for chiral compounds like rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid has surged due to their role in enantioselective synthesis. The compound's prop-2-en-1-yloxy carbonyl moiety enhances its reactivity, enabling efficient conjugation with biomolecules. This property aligns with the growing trend of precision medicine, where tailored molecular designs are critical for achieving desired therapeutic outcomes. Additionally, its triazole-carboxylic acid hybrid structure offers a balance of hydrophilicity and lipophilicity, optimizing its pharmacokinetic profile.

The synthesis of CAS No. 2764016-84-2 often involves multi-step organic reactions, including cyclohexylamine derivatization and azide-alkyne cycloaddition, a hallmark of click chemistry. These methods are favored for their high yields and minimal byproducts, addressing the pharmaceutical industry's emphasis on green chemistry and sustainable practices. Furthermore, the compound's chiral centers (1R,2S) are crucial for its stereospecific interactions, a hot topic in drug design discussions on platforms like PubMed and ResearchGate.

From an industrial perspective, rac-1-[(1R,2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]-1H-1,2,3-triazole-4-carboxylic acid is often explored for its compatibility with peptide coupling reagents and bioconjugation techniques. These applications are frequently searched in the context of ADC (antibody-drug conjugate) development and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in oncology research. Its carboxylic acid group also facilitates salt formation, improving solubility—a key consideration in formulation science.

In summary, CAS No. 2764016-84-2 represents a nexus of innovation in synthetic and medicinal chemistry. Its structural complexity and functional diversity position it as a valuable asset for researchers tackling challenges in drug delivery, enzyme inhibition, and molecular imaging. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound is poised to play a pivotal role in advancing next-generation therapeutics.